2-fluoro-5-(1-piperidinylsulfonyl)-N-propylbenzamide

• IUPAC Name: 2-fluoro-5-piperidin-1-ylsulfonyl-N-propylbenzamide
• InChI: InChI=1S/C15H21FN2O3S/c1-2-8-17-15(19)13-11-12(6-7-14(13)16)22(20,21)18-9-4-3-5-10-18/h6-7,11H,2-5,8-10H2,1H3,(H,17,19)
• InChI Key: QNOOHZROWGZVKR-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=C(C=CC(=C1)S(=O)(=O)N2CCCCC2)F
• Molecular Formula: C15H21FN2O3S
• Molecular Weight: 328.4 g/mol

Description

2-fluoro-5-(1-piperidinylsulfonyl)-N-propylbenzamide, also known as FPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of pharmacology. This compound is a selective antagonist of the TRPV1 receptor, which is involved in pain perception and inflammation. In

Scientific Research Applications

2-fluoro-5-(1-piperidinylsulfonyl)-N-propylbenzamide has been extensively studied for its potential applications in the treatment of pain and inflammation. It has been shown to be a selective antagonist of the TRPV1 receptor, which is involved in pain perception and inflammation. TRPV1 antagonists have been identified as potential therapeutic agents for various pain conditions, including neuropathic pain, inflammatory pain, and cancer pain.

Mechanism of Action

2-fluoro-5-(1-piperidinylsulfonyl)-N-propylbenzamide acts as a selective antagonist of the TRPV1 receptor. TRPV1 is a non-selective cation channel that is activated by various stimuli, including heat, capsaicin, and acid. Activation of TRPV1 leads to the influx of calcium ions into the cell, which can trigger pain and inflammation. By blocking the TRPV1 receptor, 2-fluoro-5-(1-piperidinylsulfonyl)-N-propylbenzamide can reduce pain and inflammation.
Biochemical and Physiological Effects:
2-fluoro-5-(1-piperidinylsulfonyl)-N-propylbenzamide has been shown to be effective in reducing pain and inflammation in animal models. It has also been shown to be well-tolerated and safe in animal studies. However, the exact biochemical and physiological effects of 2-fluoro-5-(1-piperidinylsulfonyl)-N-propylbenzamide are still being studied.

Advantages and Limitations for Lab Experiments

One advantage of 2-fluoro-5-(1-piperidinylsulfonyl)-N-propylbenzamide is its selectivity for the TRPV1 receptor, which makes it a useful tool for studying the role of TRPV1 in pain and inflammation. However, one limitation of 2-fluoro-5-(1-piperidinylsulfonyl)-N-propylbenzamide is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-fluoro-5-(1-piperidinylsulfonyl)-N-propylbenzamide. One area of interest is the development of more potent and selective TRPV1 antagonists. Another area of interest is the use of 2-fluoro-5-(1-piperidinylsulfonyl)-N-propylbenzamide in combination with other pain medications to enhance their efficacy. Finally, the potential use of 2-fluoro-5-(1-piperidinylsulfonyl)-N-propylbenzamide in the treatment of other conditions, such as cancer, is an area of ongoing research.
In conclusion, 2-fluoro-5-(1-piperidinylsulfonyl)-N-propylbenzamide is a promising compound with potential applications in the treatment of pain and inflammation. Its selective antagonism of the TRPV1 receptor makes it a useful tool for studying the role of TRPV1 in these conditions. Ongoing research will continue to explore the potential of 2-fluoro-5-(1-piperidinylsulfonyl)-N-propylbenzamide and other TRPV1 antagonists for the treatment of pain and inflammation.

Synthesis Methods

The synthesis of 2-fluoro-5-(1-piperidinylsulfonyl)-N-propylbenzamide involves a series of chemical reactions. The starting material for the synthesis is 2-fluoro-5-nitrobenzoic acid, which is reacted with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with piperidine to form the corresponding amide. Finally, the amide is treated with propylamine and sodium hydride to produce 2-fluoro-5-(1-piperidinylsulfonyl)-N-propylbenzamide.